Cas no 2228632-13-9 (4-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1,3-thiazol-2-amine
• CAS No: 2228632-13-9
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• CID: 6085872
• PubChem ID: 165852236
• Update Time: 2025-11-05

4-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1,3-thiazol-2-amine
• EN300-1998903
• 2228632-13-9

• Inchi： 1S/C12H13N3S/c1-15-5-4-9-6-8(2-3-11(9)15)10-7-16-12(13)14-10/h2-3,6-7H,4-5H2,1H3,(H2,13,14)
• InChI Key： CXXAEJJPMKRZHM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 231.08301860g/mol
• Monoisotopic Mass: 231.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.4Ų

Additional information on 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1,3-thiazol-2-amine

4-(1-Methyl-2,3-Dihydro-1H-Indol-5-Yl)-1,3-Thiazol-2-Amine: A Comprehensive Overview

The compound 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1,3-thiazol-2-amine, identified by the CAS number CAS No. 2228632-13-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are known for their versatile properties and wide-ranging uses in drug design and synthesis. The molecule's structure incorporates a thiazole ring system fused with an indole moiety, both of which are well-documented for their biological activities and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also facilitated its structural characterization using advanced analytical tools like NMR spectroscopy and X-ray crystallography. The compound's unique structure, featuring a thiazole ring with an amino group at position 2 and an indole substituent at position 4, contributes to its intriguing electronic properties and reactivity.

From a pharmacological perspective, 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1,3-thiazol-2-amine has shown promise in several therapeutic areas. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can modulate key inflammatory pathways such as COX-2 expression. Additionally, the compound has exhibited neuroprotective properties in preclinical models, suggesting its potential application in treating neurodegenerative diseases like Alzheimer's and Parkinson's. These findings underscore the importance of further investigation into its pharmacokinetic profiles and toxicity profiles to evaluate its suitability for clinical development.

The indole moiety within the molecule plays a critical role in its biological activity. Indole derivatives are known for their ability to interact with various biological targets, including G-protein coupled receptors (GPCRs) and enzyme systems. In this compound, the indole ring is substituted with a methyl group at position 1 and is connected to the thiazole ring via a single bond at position 5. This substitution pattern enhances the molecule's stability while maintaining its bioavailability. Recent studies have also explored the use of this compound as a building block for constructing larger molecular frameworks, further highlighting its utility in medicinal chemistry.

In terms of chemical synthesis, the preparation of CAS No. 2228632-13-9 involves a multi-step process that typically begins with the synthesis of the indole derivative followed by its coupling with a thiazole intermediate. The reaction conditions are carefully optimized to ensure high yields and minimal by-product formation. Researchers have also explored alternative synthetic routes, such as using click chemistry or organocatalysis, to streamline the production process and reduce costs.

The thiazole ring system in this compound contributes significantly to its electronic properties. Thiazoles are known for their aromaticity and ability to act as both electron-deficient and electron-rich heterocycles depending on their substituents. In this case, the amino group at position 2 imparts electron-rich characteristics to the thiazole ring, making it more reactive towards electrophilic substitution reactions. This reactivity has been exploited in various chemical transformations to generate derivatives with enhanced biological activity.

From an environmental standpoint, there is growing interest in understanding the fate and transport of compounds like 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1,3-thiazol-2-amine in natural systems. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term impact on ecosystems. Regulatory agencies are increasingly emphasizing the need for eco-friendly chemical design principles to minimize environmental risks associated with pharmaceuticals and agrochemicals.

In conclusion, CAS No. 2228632-13-9, or 4-(1-methyl-2,3-dihydro-1H-indol